Cas no 199672-00-9 (1-(2-chloro-benzyl)-piperazine dihydrochloride)

• Product Name: 1-(2-chloro-benzyl)-piperazine dihydrochloride
• CAS No: 199672-00-9
• MF: C₁₁H₁₇Cl₃N₂
• MW: 283.625079870224
• CID: 908761
• PubChem ID: 17386600
• Update Time: 2025-05-22

1-(2-chloro-benzyl)-piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-benzyl)-piperazine dihydrochloride
• 1-[(2-chlorophenyl)methyl]piperazine,dihydrochloride
• 1-(2-chlorobenzyl)piperazine dihydrochloride
• 1-[(2-chlorophenyl)methyl]piperazine
• AGN-PC-01G8XD
• CTK8E0811
• dihydrochloride
• KB-212921
• SureCN7416879
• SCHEMBL7416879
• 1-[(2-chlorophenyl)methyl]piperazine;dihydrochloride
• AKOS024302244
• 1-[(2-Chlorophenyl)methyl]piperazine--hydrogen chloride (1/2)
• MFCD01626087
• 199672-00-9
• 1-[(2-chlorophenyl)methyl]piperazine dihydrochloride
• 1-(2-chlorobenzyl)piperazine 2HCl
• Piperazine, 1-[(2-chlorophenyl)methyl]-, hydrochloride (1:2)
• DTXSID90589571

• Inchi： 1S/C11H15ClN2.2ClH/c12-11-4-2-1-3-10(11)9-14-7-5-13-6-8-14;;/h1-4,13H,5-9H2;2*1H
• InChI Key： YWVWNDPXVSHFNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 282.04600
• Monoisotopic Mass: 282.045732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.61590

1-(2-chloro-benzyl)-piperazine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(2-chloro-benzyl)-piperazine dihydrochloride

1-(2-chloro-benzyl)-piperazine dihydrochloride: A Comprehensive Overview

The compound 1-(2-chloro-benzyl)-piperazine dihydrochloride, identified by the CAS number CAS No. 199672-00-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, physical properties, synthesis methods, pharmacological activities, and recent advancements in its research.

Chemical Structure and Properties

The molecular structure of 1-(2-chloro-benzyl)-piperazine dihydrochloride consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted at the 1-position with a 2-chlorobenzyl group. The piperazine moiety is a well-known heterocyclic structure with two nitrogen atoms at positions 1 and 4, providing the molecule with unique electronic properties. The substitution at the 2-position of the benzene ring with a chlorine atom introduces additional electronic effects, influencing the overall reactivity and pharmacokinetic properties of the compound.

Synthesis and Characterization

The synthesis of 1-(2-chloro-benzyl)-piperazine dihydrochloride typically involves nucleophilic substitution reactions or coupling reactions between piperazine derivatives and aryl halides. Recent studies have focused on optimizing these reactions to improve yield and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound.

Pharmacological Activities

1-(2-chloro-benzyl)-piperazine dihydrochloride has demonstrated promising pharmacological activities in various biological assays. Recent research highlights its potential as an anti-inflammatory agent, where it exhibits significant inhibitory effects on pro-inflammatory cytokines. Additionally, studies have shown its ability to modulate ion channels, making it a candidate for treating neurological disorders such as epilepsy and chronic pain.

Applications in Drug Development

The compound's unique pharmacokinetic profile has made it a valuable tool in drug discovery programs. Its ability to cross the blood-brain barrier has been particularly advantageous in central nervous system-related therapies. Recent advancements in medicinal chemistry have focused on modifying the substituents on the benzene ring to enhance bioavailability and reduce off-target effects.

Conclusion

In conclusion, 1-(2-chloro-benzyl)-piperazine dihydrochloride, with its distinctive chemical structure and promising pharmacological properties, continues to be a focal point in scientific research. As new insights into its biological activities emerge, this compound holds immense potential for developing innovative therapeutic agents. Future studies are expected to further elucidate its mechanisms of action and pave the way for clinical applications.